Cas no 2308408-34-4 (2-oxo-2H-chromen-7-yl 2,4-dichloropyridine-3-sulfonate)

• Product Name: 2-oxo-2H-chromen-7-yl 2,4-dichloropyridine-3-sulfonate
• CAS No: 2308408-34-4
• MF: C₁₄H₇Cl₂NO₅S
• MW: 372.180080652237
• CID: 5902711
• PubChem ID: 154751488
• Update Time: 2025-05-21

2-oxo-2H-chromen-7-yl 2,4-dichloropyridine-3-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2308408-34-4
• Z1557317345
• EN300-26600743
• 2-oxo-2H-chromen-7-yl 2,4-dichloropyridine-3-sulfonate

• Inchi： 1S/C14H7Cl2NO5S/c15-10-5-6-17-14(16)13(10)23(19,20)22-9-3-1-8-2-4-12(18)21-11(8)7-9/h1-7H
• InChI Key： PNWORPDQPOLHBD-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1S(=O)(=O)OC1C=CC2C=CC(=O)OC=2C=1)Cl

Computed Properties

• Exact Mass: 370.9421989g/mol
• Monoisotopic Mass: 370.9421989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 90.9Ų

Additional information on 2-oxo-2H-chromen-7-yl 2,4-dichloropyridine-3-sulfonate

2-Oxo-2H-Chromen-7-Yl 2,4-Dichloropyridine-3-Sulfonate: A Comprehensive Overview

The compound with CAS No 2308408-34-4, known as 2-oxo-2H-chromen-7-yl 2,4-dichloropyridine-3-sulfonate, is a highly specialized chemical entity that has garnered significant attention in the fields of materials science and biochemistry due to its unique structural and functional properties. This compound is characterized by its chromene moiety, which imparts notable photoreactivity and fluorescent properties, making it a valuable component in various advanced applications.

Chromene derivatives have been extensively studied for their ability to act as photosensitizers in photodynamic therapy (PDT) and as fluorescent probes in bioimaging applications. The presence of the sulfonate group in this compound further enhances its solubility in polar solvents, which is a critical factor for its utility in aqueous-based biological systems. Recent studies have demonstrated that this compound exhibits exceptional stability under physiological conditions, making it an ideal candidate for long-term biological studies.

One of the most promising applications of 2-oxo-2H-chromen-7-yl 2,4-dichloropyridine-3-sulfonate is in the development of fluorescent sensors for the detection of metal ions and small organic molecules. By leveraging its inherent fluorescence properties, researchers have successfully utilized this compound to create highly sensitive and selective sensors for ions such as Zn²⁺ and Cu²⁺, which are crucial for various biological processes.

In addition to its sensing capabilities, this compound has also been explored for its potential in photovoltaic devices. The chromene moiety's ability to absorb visible light and generate charge carriers makes it a valuable component in dye-sensitized solar cells (DSSCs). Recent advancements have shown that incorporating this compound into DSSCs can significantly enhance their efficiency by improving light absorption and charge transport properties.

The synthesis of 2-Oxo-2H-Chromen-7-Yl 2,4-Dichloropyridine-3-Sulfonate involves a multi-step process that includes the preparation of the chromene core followed by coupling with the dichloropyridinesulfonyl group. This synthesis pathway has been optimized to ensure high yields and purity, which are essential for its application in sensitive biological systems.

Furthermore, this compound has shown potential in the field of drug delivery systems due to its ability to encapsulate therapeutic agents within its molecular structure. By exploiting its photoresponsive properties, researchers have developed stimuli-responsive drug delivery systems that release drugs upon exposure to specific wavelengths of light, offering precise control over drug release kinetics.

In conclusion, CAS No 2308408-34-4, or 2-Oxo-2H-Chromen-7-Yl 2,4-Dichloropyridine-3-Sulfonate, represents a versatile chemical entity with a wide range of applications across multiple disciplines. Its unique combination of photoreactivity, fluorescence properties, and solubility makes it an invaluable tool for researchers in materials science, biochemistry, and pharmacology. As ongoing research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing modern science and technology.